Yadanziolide C
Yadanziolide C
CID 10409280 is a natural product found in Brucea javanica with data available.
Brand Name:
Vulcanchem
CAS No.:
95258-12-1
VCID:
VC21227694
InChI:
InChI=1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13-,14-,15-,17-,18+,19+,20+/m0/s1
SMILES:
CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)C)O)O)C)O
Molecular Formula:
C20H26O9
Molecular Weight:
410.4 g/mol
Yadanziolide C
CAS No.: 95258-12-1
Cat. No.: VC21227694
Molecular Formula: C20H26O9
Molecular Weight: 410.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | CID 10409280 is a natural product found in Brucea javanica with data available. |
|---|---|
| CAS No. | 95258-12-1 |
| Molecular Formula | C20H26O9 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | (1R,2R,3R,6R,8S,12R,13S,14R,15R,16S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione |
| Standard InChI | InChI=1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13-,14-,15-,17-,18+,19+,20+/m0/s1 |
| Standard InChI Key | JBDMZGKDLMGOFR-CABQPPGUSA-N |
| Isomeric SMILES | CC1=CC(=O)[C@@H]([C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@]4([C@H](C(=O)O3)O)O)(OC5)C)O)O)C)O |
| SMILES | CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)C)O)O)C)O |
| Canonical SMILES | CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)C)O)O)C)O |
| Appearance | Powder |
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